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Compound of Interest

Compound Name: 3-(4-Methylpyridin-3-yl)propan-1-ol

CAS No.: 1527974-72-6

Cat. No.: B1489162

Get Quote

Executive Summary
3-(4-Methylpyridin-3-yl)propan-1-ol is a 3,4-disubstituted pyridine featuring a primary alcohol

on a propyl linker at the C3 position and a methyl group at the C4 position.[1] This specific

substitution pattern creates a unique electronic environment, distinguishing it from common 3-

or 4-monosubstituted pyridines.[1] Accurate characterization requires differentiating the 3,4-

substitution from 3,5- or 2,4-isomers, primarily through scalar coupling analysis in

H NMR and fragmentation logic in Mass Spectrometry.[1]

Chemical Profile & Synthesis Context[1][2]
IUPAC Name: 3-(4-Methylpyridin-3-yl)propan-1-ol[1][2][3][4]

Molecular Formula: Cngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

H

NO[1][5]
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Molecular Weight: 151.21 g/mol [1]

CAS Number: 1527974-72-6[1][2][3][4][6]

Key Structural Features:

Pyridine Ring: Electron-deficient aromatic system.[1]

C4-Methyl: Weakly electron-donating (+I effect), shielding ortho/para positions.[1]

C3-Propyl Alcohol: Flexible aliphatic chain with a terminal hydroxyl group.[1]

Synthesis Context for Impurity Profiling: This compound is typically synthesized via Heck

coupling of 3-bromo-4-methylpyridine with allyl alcohol (or alkyl acrylates followed by reduction)

or via Lithiation of 3-bromo-4-methylpyridine followed by reaction with oxetane.[1]

Common Impurities: 3-Bromo-4-methylpyridine (starting material), 3-(4-methylpyridin-3-

yl)propanoic acid (oxidation byproduct), or isomeric coupling products.[1]

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the definitive tool for structural confirmation.[1] The 3,4-substitution pattern
destroys the symmetry of the pyridine ring, resulting in three distinct aromatic signals.[1]

H NMR Data (400 MHz, CDCl

)
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Position
Shift (

, ppm)
Multiplicity (Hz)

Assignment
Logic

H-2 8.32 – 8.38 Singlet (s) -

Deshielded by

adjacent

Nitrogen and

aromatic ring

current.[1]

Appears as a

singlet due to

lack of strong

ortho coupling

(C3 is

substituted).[1]

H-6 8.28 – 8.32 Doublet (d) 5.0

Deshielded (adj.

[1] Nitrogen).

Couples with H-

5.

H-5 7.05 – 7.10 Doublet (d) 5.0

Shielded relative

to H-2/H-6.[1]

Ortho to the C4-

Methyl group

(electron-

donating).[1]

OH 2.50 – 3.50 Broad Singlet -

Exchangeable

proton.[1] Shift

varies with

concentration

and water

content.[1]

H-3' 3.65 – 3.72 Triplet (t) 6.5
to Oxygen.[1]

Deshielded

methylene.[1]
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H-1' 2.65 – 2.75 Triplet (t) 7.5

Benzylic-like

position (

to Pyridine).[1]

C4-Me 2.25 – 2.35 Singlet (s) -

Characteristic

aromatic methyl

group.[1]

H-2' 1.80 – 1.92 Multiplet (m) -

Central

methylene of the

propyl chain.[1]

C NMR Data (100 MHz, CDCl

)
Aromatic Carbons:

150.2 (C-2), 147.5 (C-6), 145.8 (C-4), 135.2 (C-3), 125.4 (C-5).[1]

Note: C-2 and C-6 are most deshielded due to Nitrogen. C-4 is deshielded by the methyl

group (

-effect) but shielded by resonance.[1]

Aliphatic Carbons:

61.5 (C-3', CH

OH), 31.8 (C-2'), 29.5 (C-1'), 19.2 (Ar-CH

).[1]

B. Mass Spectrometry (MS)
The fragmentation pattern is dominated by the stability of the pyridine ring and the cleavage of

the alkyl chain.[1]

Ionization Mode: EI (70 eV) or ESI (+).
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Molecular Ion (M

):

151.1 (Base peak in ESI; prominent in EI).[1]

Key Fragments (EI):

133 (M - 18): Loss of H

O. Characteristic of primary alcohols.[1]

120 (M - 31): Loss of

CH

OH.[1] Cleavage between C2' and C3'.[1]

106 (M - 45): Loss of propyl chain fragment (C

H

OH).[1] Formation of the stable 3,4-lutidinyl cation (dimethylpyridine-like species).[1]

92/93: Pyridyl cation species.

C. Infrared Spectroscopy (IR)[1]
O-H Stretch: 3200–3400 cm

(Broad, strong).[1]

C-H Stretch (Aromatic): 3010–3080 cm

(Weak).[1]

C-H Stretch (Aliphatic): 2850–2960 cm

(Medium).[1]

C=N / C=C Ring Modes: 1590–1605 cm
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and 1480–1500 cm

(Characteristic of pyridine).[1]

C-O Stretch: 1050–1070 cm

(Primary alcohol).[1]

Experimental Protocols
Protocol 1: NMR Sample Preparation
Objective: Obtain high-resolution spectra without solvent interference.[1]

Solvent Selection: Use CDCl

(Chloroform-d) as the primary solvent.[1] If solubility is poor or OH peak overlaps with signals
of interest, use DMSO-d

.[1]

Preparation:

Weigh 5–10 mg of the sample into a clean vial.[1]

Add 0.6 mL of CDCl

(containing 0.03% TMS as internal standard).

Filter the solution through a cotton plug into the NMR tube to remove suspended solids.[1]

Acquisition:

Run standard

H (16 scans) and

C (256-512 scans).[1]

Crucial Step: If the "H-2" singlet is ambiguous, run a NOESY or HMBC experiment. H-2

will show a correlation to the C4-Methyl group (long-range), whereas H-6 will not.[1]
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Protocol 2: GC-MS Analysis
Objective: Assess purity and confirm molecular weight.[1]

Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).[1]

Inlet: Split mode (20:1), 250 °C.

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:

Hold 60 °C for 1 min.

Ramp 20 °C/min to 280 °C.

Hold 5 min.

Detection: MS (EI, 70 eV), Scan range 40–300 amu.

Visualization of Structural Elucidation[1]
The following diagram illustrates the logic flow for assigning the NMR signals to the specific

3,4-substitution pattern, ruling out isomers.

Unknown Sample
(C9H13NO) 1H NMR Spectrum Aromatic Region

(7.0 - 8.5 ppm)
Coupling Constant (J)

Analysis

Singlet (8.3 ppm)
No ortho coupling

Isolated Proton
(Pos 2)

Doublet (8.3 ppm)
J = 5.0 Hz

Alpha to N
(Pos 6)

Doublet (7.1 ppm)
J = 5.0 Hz

Beta to N
(Pos 5)

Confirmation:
3,4-Disubstituted Pyridine

Click to download full resolution via product page

Caption: Logic flow for confirming the 3,4-substitution pattern via 1H NMR coupling constants.
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MS Fragmentation Pathway
The following diagram details the primary fragmentation routes expected in Electron Impact (EI)

mass spectrometry.

Molecular Ion (M+)
m/z 151

[M - H2O]+
m/z 133

- H2O (18)

[M - CH2OH]+
m/z 120

- CH2OH (31)
(Benzylic-like cleavage)

Picolyl Cation
m/z 106

- C2H4OH (45)

- CH2

Click to download full resolution via product page

Caption: Primary EI-MS fragmentation pathways for 3-(4-Methylpyridin-3-yl)propan-1-ol.

Quality Control & Troubleshooting
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Issue Observation Root Cause Remediation

Broad OH Peak
OH signal spans >1

ppm or is missing.[1]

"Wet" solvent (H

O exchange) or

concentration too low.

[1]

Dry sample under

high vacuum; use

fresh ampoule of

CDCl

.[1]

Extra Doublets

Additional aromatic

signals at 7.2 / 8.5

ppm.[1]

Presence of 3-bromo-

4-methylpyridine

(Starting Material).[1]

Check integration

ratio. Recrystallize or

run column

chromatography.

Aldehyde Peak
Signal at ~10.0 ppm.

[1]

Oxidation of alcohol to

aldehyde.[1]

Store under inert

atmosphere (Argon/N

) at -20°C.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.lookchem.com/404.htm
https://www.chem960.com/lang_it/cas_1527974726/
https://www.bldpharm.com/products/5264-15-3.html
https://www.molcore.com/product/1527974-72-6
https://catalog.data.gov/dataset/compound-528721-pyridine-4-methyl-3-propyl
https://labchem-wako.fujifilm.com/jp/product/detail/W01FLCF652607.html
https://labchem-wako.fujifilm.com/jp/product/detail/W01FLCF652607.html
https://www.benchchem.com/product/b1489162/docs#comprehensive-spectroscopic-guide-3-4-methylpyridin-3-yl-propan-1-ol-1
https://www.benchchem.com/product/b1489162/docs#comprehensive-spectroscopic-guide-3-4-methylpyridin-3-yl-propan-1-ol-1
https://www.benchchem.com/product/b1489162/docs#comprehensive-spectroscopic-guide-3-4-methylpyridin-3-yl-propan-1-ol-1
https://www.benchchem.com/product/b1489162/docs#comprehensive-spectroscopic-guide-3-4-methylpyridin-3-yl-propan-1-ol-1
https://www.benchchem.com/product/b1489162?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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